Cas no 2410596-38-0 (methyl 4-bromo-3,3-dimethylbutanoate)

• Product Name: methyl 4-bromo-3,3-dimethylbutanoate
• CAS No: 2410596-38-0
• MF: C₇H₁₃BrO₂
• MW: 209.080921888351
• CID: 5562600
• PubChem ID: 165998719
• Update Time: 2025-10-21

methyl 4-bromo-3,3-dimethylbutanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-bromo-3,3-dimethyl-, methyl ester
• methyl 4-bromo-3,3-dimethylbutanoate

• Inchi： 1S/C7H13BrO2/c1-7(2,5-8)4-6(9)10-3/h4-5H2,1-3H3
• InChI Key： KDYQFOVQIWCHHM-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CC(C)(C)CBr

Additional information on methyl 4-bromo-3,3-dimethylbutanoate

Recent Advances in the Application of 2410596-38-0 and Methyl 4-Bromo-3,3-dimethylbutanoate in Chemical Biology and Pharmaceutical Research

The chemical compound with the identifier 2410596-38-0 and the ester methyl 4-bromo-3,3-dimethylbutanoate have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules serve as critical intermediates in the synthesis of bioactive compounds and have been explored for their potential therapeutic applications. This research briefing aims to provide an overview of the latest advancements involving these compounds, focusing on their synthesis, mechanistic insights, and applications in drug discovery and development.

Methyl 4-bromo-3,3-dimethylbutanoate, a brominated ester derivative, has been widely utilized as a versatile building block in organic synthesis. Recent studies have highlighted its role in the preparation of γ-aminobutyric acid (GABA) analogs, which are pivotal in the development of central nervous system (CNS) therapeutics. The compound's unique structural features, including the presence of a bromine atom and a dimethyl-substituted carbon chain, facilitate diverse chemical transformations, enabling the construction of complex molecular architectures with high precision.

In parallel, the compound identified as 2410596-38-0 has emerged as a promising candidate in medicinal chemistry. Although its exact structure and properties remain under investigation, preliminary research suggests its involvement in modulating key biological pathways. Recent publications have explored its potential as a scaffold for designing inhibitors of enzymes such as kinases and proteases, which are implicated in various diseases, including cancer and inflammatory disorders. The integration of computational modeling and high-throughput screening has further accelerated the identification of lead compounds derived from this chemical entity.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of methyl 4-bromo-3,3-dimethylbutanoate via a palladium-catalyzed coupling reaction, achieving high yields and excellent regioselectivity. The researchers also investigated its subsequent conversion into pharmacologically active molecules, showcasing its utility in fragment-based drug design. Additionally, the study underscored the compound's stability under physiological conditions, a critical factor for its applicability in vivo.

Another groundbreaking research effort, detailed in ACS Chemical Biology (2024), focused on the biological evaluation of derivatives stemming from 2410596-38-0. The study revealed that these derivatives exhibit potent inhibitory activity against a specific kinase target, with IC50 values in the nanomolar range. Structural-activity relationship (SAR) analyses provided valuable insights into the molecular determinants of potency and selectivity, paving the way for the optimization of next-generation therapeutics.

In conclusion, the ongoing research on 2410596-38-0 and methyl 4-bromo-3,3-dimethylbutanoate underscores their significance in advancing chemical biology and pharmaceutical sciences. These compounds not only serve as indispensable tools for synthetic chemists but also hold immense potential as starting points for drug discovery. Future studies are expected to delve deeper into their mechanistic underpinnings and explore their applications in addressing unmet medical needs. The integration of interdisciplinary approaches, including synthetic chemistry, structural biology, and computational drug design, will be instrumental in unlocking their full therapeutic potential.